3-(4-biphenylyl)-1H-pyrazol-5-ol

• IUPAC Name: 5-(4-phenylphenyl)-1,2-dihydropyrazol-3-one
• InChI: InChI=1S/C15H12N2O/c18-15-10-14(16-17-15)13-8-6-12(7-9-13)11-4-2-1-3-5-11/h1-10H,(H2,16,17,18)
• InChI Key: RAAFLXNVHYREEI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C3=CC(=O)NN3
• Molecular Formula: C15H12N2O
• Molecular Weight: 236.27 g/mol

Description

“3-(4-biphenylyl)-1H-pyrazol-5-ol” is a compound that contains a pyrazol ring, which is a type of heterocyclic aromatic organic compound. The “3-(4-biphenylyl)” part suggests that a biphenyl group is attached to the third position of the pyrazol ring.

Synthesis Analysis

While specific synthesis methods for this compound are not available, pyrazol compounds are generally synthesized through the reaction of α,β-unsaturated carbonyl compounds with hydrazine.

Molecular Structure Analysis

The molecular structure of this compound would include a pyrazol ring with a biphenyl group attached at the third position. The “-5-ol” indicates the presence of a hydroxyl group at the fifth position of the pyrazol ring.

Chemical Reactions Analysis

Pyrazols can undergo a variety of chemical reactions, including nucleophilic substitutions and additions. The presence of the hydroxyl group can also enable reactions such as esterification.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Generally, pyrazols are stable compounds. The presence of the biphenyl group could potentially increase the compound’s hydrophobicity.

Mechanism of Action

Mode of Action

The compound’s interaction with its targets and the resulting changes are subjects of ongoing research .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 3-(4-biphenylyl)-1H-pyrazol-5-ol are not well-studied. These properties are crucial in determining the bioavailability of the compound. Future research should focus on these aspects to understand the pharmacokinetics of this compound .

Result of Action

Understanding these effects is crucial for determining the therapeutic potential of this compound .

Future Directions

The future research directions would likely involve further exploration of the compound’s potential applications, particularly in the field of medicinal chemistry, given the known biological activity of many pyrazol derivatives.